4-[(2,3-Dichlorobenzoyl)amino]-2-methylbenzoic acid

• IUPAC Name: 4-[(2,3-dichlorobenzoyl)amino]-2-methylbenzoic acid
• InChI: InChI=1S/C15H11Cl2NO3/c1-8-7-9(5-6-10(8)15(20)21)18-14(19)11-3-2-4-12(16)13(11)17/h2-7H,1H3,(H,18,19)(H,20,21)
• InChI Key: ALCSUODUVSQMSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=C(C(=CC=C2)Cl)Cl)C(=O)O
• Molecular Formula: C15H11Cl2NO3
• Molecular Weight: 324.2 g/mol

Description

4-[(2,3-Dichlorobenzoyl)amino]-2-methylbenzoic acid, commonly known as Diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation. It was first introduced in 1973 and has since become one of the most commonly prescribed drugs in the world.

Mechanism of Action

Diclofenac works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid mediators that play a key role in the inflammatory response. By inhibiting COX enzymes, Diclofenac reduces the production of prostaglandins, which in turn reduces inflammation and pain.
Biochemical and Physiological Effects:
Diclofenac has a number of biochemical and physiological effects on the body. It has been shown to decrease the production of proinflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor alpha (TNF-α). In addition, Diclofenac has been shown to decrease the expression of matrix metalloproteinases (MMPs), which are enzymes that play a key role in tissue remodeling and repair.

Advantages and Limitations for Lab Experiments

Diclofenac is a widely used drug in laboratory experiments due to its well-established anti-inflammatory and analgesic effects. However, there are limitations to its use, particularly in experiments involving cell culture. Diclofenac has been shown to have cytotoxic effects on some cell types, and its use in cell culture experiments may need to be carefully controlled.

Future Directions

There are a number of future directions for research on Diclofenac. One area of interest is the development of new formulations of the drug that can be more easily absorbed by the body. Another area of interest is the use of Diclofenac in combination with other drugs for the treatment of cancer. Finally, there is interest in studying the long-term effects of Diclofenac use, particularly in the context of chronic pain management.

Synthesis Methods

Diclofenac can be synthesized using a variety of methods, but the most common method involves the reaction between 2,3-dichloroaniline and 2-methyl-4-chlorobenzoic acid. The reaction is catalyzed by a base such as sodium hydroxide, and the resulting product is then purified using recrystallization.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic effects. It is commonly used to treat conditions such as rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis. In addition, Diclofenac has been shown to have anticancer properties and is being studied for its potential use in cancer treatment.